Cas no 97465-70-8 ((6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione)

• Product Name: (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• CAS No: 97465-70-8
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 1991431
• PubChem ID: 5321620
• Update Time: 2025-07-19

(6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione Chemical and Physical Properties

Names and Identifiers

• (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• Tanshindiol B
• Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-6,7-dihydroxy-1,6-dimethyl-, (6R,7S)-
• (6R,7S)-6,7,8,9-Tetrahydro-6,7-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• DTXSID101317754
• FS-7541
• 97465-70-8
• Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-6,7-dihydroxy-1,6-dimethyl-, (6R,7S)-(-)-
• SCHEMBL14417701
• HY-123903
• CHEMBL3287733
• AKOS040762394
• CS-0086791
• (6R,7S)-6,7-dihydroxy-1,6-dimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
• BDBM50017291
• DA-67923
• (6R)-6,7,8,9-Tetrahydro-6beta,7beta-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• (6R,7S)-6,7-dihydroxy-1,6-dimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione
• (-)-TANSHINDIOL B
• G89240
• (6R,7S)-6,7-dihydroxy-1,6-dimethyl-8,9-dihydro-7H-naphtho(1,2-g)(1)benzofuran-10,11-dione

• Inchi： 1S/C18H16O5/c1-8-7-23-17-10-3-5-11-9(4-6-12(19)18(11,2)22)14(10)16(21)15(20)13(8)17/h3,5,7,12,19,22H,4,6H2,1-2H3/t12-,18+/m0/s1
• InChI Key： RTKDBIDPGKCZJS-KPZWWZAWSA-N
• SMILES： O[C@]1(C)C2C=CC3C4=C(C(C)=CO4)C(C(C=3C=2CC[C@@H]1O)=O)=O

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives

Additional information on (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione

Comprehensive Overview of (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione (CAS No. 97465-70-8)

(6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione, with the CAS number 97465-70-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phenanthrenes and exhibits a unique structure that includes multiple functional groups such as hydroxyl and ketone moieties. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical structure of (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione is characterized by a fused ring system with specific stereochemistry. The presence of the 6R configuration at the chiral center is crucial for its biological activity. The compound's molecular formula is C₂₀H₂₀O₅, and it has a molecular weight of approximately 344.37 g/mol. The compound is typically synthesized through multi-step organic reactions involving the manipulation of aromatic and heterocyclic systems.

Recent studies have highlighted the potential therapeutic applications of (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's potential as an antioxidant. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione can scavenge free radicals and protect cells from oxidative damage. This property has led to its evaluation in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and antioxidant properties, (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that (6R)-6,7,8,9-Tetrahydro-6β,7β-dihydroxy-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of (6R)-6,7,8，9-Tetrahydro-6β，7β-dihydroxy-1，6-dimethylphenanthro[1，2-b]furan-10，11-dione have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it amenable to various routes of administration and enhances its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (6R)-6，7，8，9-Tetrahydro-6β，7β-dihydroxy-1，6-dimethylphenanthro[1，2-b]furan-10，11-dione in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion,(6R)-6，7，8，9-Tetrahydro-6β，7β-dihydroxy-1，6-dimethylphenanthro[1，2-b]furan-10，11-dione (CAS No. 97465–70–8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications,(6R)-6，7，8，9-Tetrahydro-6β，7β-dihydroxy-1，�dimethylphenanthro[]-b]furan-,dione is poised to play a crucial role in advancing medical treatments for a range of diseases.